Cas no 2229643-35-8 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol)

• Product Name: 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol
• CAS No: 2229643-35-8
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6371276
• PubChem ID: 165631421
• Update Time: 2025-10-16

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol
• 3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-en-1-ol
• 2229643-35-8
• EN300-1969379

• Inchi： 1S/C8H9F3N2O/c1-13-5-6(3-2-4-14)7(12-13)8(9,10)11/h2-3,5,14H,4H2,1H3/b3-2+
• InChI Key： QLMQVHRLNIMVRP-NSCUHMNNSA-N
• SMILES： FC(C1C(/C=C/CO)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol

Comprehensive Introduction to 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No. 2229643-35-8)

The compound 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol (CAS No. 2229643-35-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trending topics in the field.

Chemically, 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol belongs to the class of pyrazole derivatives, which are known for their versatility in drug discovery and development. The presence of a trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing bioactive molecules. Researchers have explored its role as a key intermediate in the synthesis of heterocyclic compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the most frequently searched questions about this compound revolves around its synthetic routes. The preparation of CAS No. 2229643-35-8 typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing demand for green chemistry and sustainable practices in industrial applications.

In the pharmaceutical sector, 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol has been investigated for its potential as a bioactive intermediate. Recent studies highlight its relevance in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics. The compound’s ability to interact with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs), has sparked interest among medicinal chemists. This aligns with the broader trend of precision medicine and personalized drug design.

Another hot topic linked to this compound is its application in agrochemical research. The trifluoromethylpyrazole moiety is a common feature in modern pesticides and herbicides, owing to its enhanced bioactivity and environmental persistence. Farmers and researchers alike are keen on understanding how derivatives of CAS No. 2229643-35-8 can contribute to crop protection and sustainable agriculture. This ties into global discussions about food security and the need for innovative solutions to combat pest resistance.

From a material science perspective, the compound’s conjugated double bond system and electron-withdrawing groups make it a candidate for organic electronics and photovoltaic materials. Its potential use in OLEDs (organic light-emitting diodes) and sensors is an area of active exploration, reflecting the increasing demand for energy-efficient technologies.

Safety and regulatory aspects are also critical considerations. While 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-ol is not classified as hazardous under standard guidelines, proper handling protocols must be followed to ensure workplace safety. This includes the use of personal protective equipment (PPE) and adherence to Good Laboratory Practices (GLP). These precautions resonate with the broader emphasis on occupational health and chemical safety in industrial settings.

In conclusion, CAS No. 2229643-35-8 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to agrochemicals and advanced materials—underscore its importance in modern scientific research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and sustainable innovation.